N-(2-methyl-5-nitrophenyl)-6-oxo-1-(3-(trifluoromethyl)benzyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-6-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C21H16F3N3O4/c1-13-5-7-17(27(30)31)10-18(13)25-20(29)15-6-8-19(28)26(12-15)11-14-3-2-4-16(9-14)21(22,23)24/h2-10,12H,11H2,1H3,(H,25,29)
• InChI Key: LAZFOJLJSPJGOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C21H16F3N3O4
• Molecular Weight: 431.4 g/mol
• CAS No.: 941973-52-0

Description

The compound seems to be a complex organic molecule. It contains functional groups such as nitrophenyl, trifluoromethyl, and carboxamide. These groups are often found in various pharmaceuticals and could indicate that this compound has potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the bonds between its atoms. Unfortunately, without more specific information or an X-ray crystallography study, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of certain functional groups would all play a role. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Mechanism of Action

The mechanism of action of a compound generally refers to how it interacts with biological systems. This is highly dependent on the compound’s structure and the system it’s interacting with. Without more information, it’s difficult to predict the mechanism of action for this compound.